Cas no 777-57-1 (2-(3,5-Dimethylphenoxy)propanoic acid)

• Product Name: 2-(3,5-Dimethylphenoxy)propanoic acid
• CAS No: 777-57-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1074113
• PubChem ID: 3164940
• Update Time: 2025-09-27

2-(3,5-Dimethylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylphenoxy)propanoic acid
• 2-(3,5-Dimethyl-phenoxy)-propionic acid
• (+-)-2-[3.5]Xylyloxy-propionsaeure
• (2R)-2-(3,5-dimethylphenoxy)propanoic acid
• (2S)-2-(3,5-dimethylphenoxy)propanoic acid
• 2-(3,5-Dimethyl-phenoxy)-propionsaeure
• AC1MKY07
• AG-H-11358
• O-(3.5-Dimethyl-phenyl)-DL-milchsaeure
• O-[3.5]Xylyl-DL-milchsaeure
• racem. 2-(3,5-Dimethyl-phenoxy)-propionsaeure
• ST090016
• SureCN6507757
• VS-02053
• 2-(3,5-dimethylphenoxy)propanoicacid
• 2-(3,5-dimethyl-phenoxy)-propionic acid, AldrichCPR
• AKOS016341381
• AKOS000100829
• BB 0237117
• 777-57-1
• CS-0312733
• DTXSID20390394
• MFCD03422220
• SCHEMBL6507757
• BBL009364
• STK397472
• ALBB-000830

• MDL： MFCD03422220
• Inchi： 1S/C11H14O3/c1-7-4-8(2)6-10(5-7)14-9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： HABNTEYLRKTXHN-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 326.2±27.0 °C at 760 mmHg
• Flash Point: 125.3±17.2 °C
• Refractive Index: 1.525
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(3,5-Dimethylphenoxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids